Cas no 1214375-69-5 (Ethyl 2,6-dibromobenzoate)

Ethyl 2,6-dibromobenzoate structure
Ethyl 2,6-dibromobenzoate structure
Product Name:Ethyl 2,6-dibromobenzoate
CAS No:1214375-69-5
MF:C9H8Br2O2
MW:307.966621398926
CID:1038293
PubChem ID:20520745
Update Time:2025-04-20

Ethyl 2,6-dibromobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,6-dibromobenzoate
    • DTXSID30608336
    • Ethyl2,6-dibromobenzoate
    • 2,6-Dibromobenzoic acid ethyl ester
    • MFCD11616905
    • E90536
    • Benzoic acid, 2,6-dibromo-, ethyl ester
    • 1214375-69-5
    • SCHEMBL11237854
    • CS-0193071
    • MDL： MFCD11616905
    • Inchi： 1S/C9H8Br2O2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
    • InChI Key： AEBVQYCWIHYSEA-UHFFFAOYSA-N
    • SMILES： BrC1C=CC=C(C=1C(=O)OCC)Br

Computed Properties

  • Exact Mass: 307.88706g/mol
  • Monoisotopic Mass: 305.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 26.3Ų

Ethyl 2,6-dibromobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094999-1g
Ethyl 2,6-dibromobenzoate
 1214375-69-5 95%
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 $400.00 2023-09-04
Aaron
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Benzoic acid, 2,6-dibromo-, ethyl ester
 1214375-69-5 95%
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 1214375-69-5 95%
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A2B Chem LLC
AA52831-250mg
Benzoic acid, 2,6-dibromo-, ethyl ester
 1214375-69-5 97%
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 $218.00 2024-04-20
A2B Chem LLC
AA52831-500mg
Benzoic acid, 2,6-dibromo-, ethyl ester
 1214375-69-5 97%
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A2B Chem LLC
AA52831-1g
Benzoic acid, 2,6-dibromo-, ethyl ester
 1214375-69-5 97%
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 $370.00 2024-04-20
A2B Chem LLC
AA52831-5g
Benzoic acid, 2,6-dibromo-, ethyl ester
 1214375-69-5 97%
5g
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Ambeed
A704562-1g
Ethyl 2,6-dibromobenzoate
 1214375-69-5 95+%
1g
 $379.0 2024-04-25
abcr
AB529950-250mg
2,6-Dibromobenzoic acid ethyl ester; .
 1214375-69-5
250mg
 €257.20 2025-04-22
abcr
AB529950-1g
2,6-Dibromobenzoic acid ethyl ester; .
 1214375-69-5
1g
 €461.20 2025-04-22

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